Cas no 27063-64-5 (2,6-Anthracenedisulfonicacid, 1-amino-4-bromo-9,10-dihydro-9,10-dioxo-)

• Product Name: 2,6-Anthracenedisulfonicacid, 1-amino-4-bromo-9,10-dihydro-9,10-dioxo-
• CAS No: 27063-64-5
• MF: C₁₄H₈BrNO₈S₂
• MW: 462.249220848084
• CID: 250648
• PubChem ID: 9510520
• Update Time: 2025-04-19

2,6-Anthracenedisulfonicacid, 1-amino-4-bromo-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,6-Anthracenedisulfonicacid, 1-amino-4-bromo-9,10-dihydro-9,10-dioxo-
• 1-amino-4-bromo-9,10-dioxoanthracene-2,6-disulfonic acid
• 1-AMINO-4-BROMO-9,10-DIOXO-9,10-DIHYDROANTHRACENE-2,6-DISULFONIC ACID
• 2,6-Anthracenedisulfonicacid,1-amino-4-bromo-9,10-dihydro-9,10-dioxo
• 2,6-Anthraquinonedisulfonicacid,1-amino-4-bromo-(6CI)
• 27063-64-5
• SCHEMBL11334504
• WMDKSPBXMXOUNA-UHFFFAOYSA-N
• DTXSID30429462
• 1-amino-4-bromoanthraquinone-2,6-disulphonic acid

• Inchi： 1S/C14H8BrNO8S2/c15-8-4-9(26(22,23)24)12(16)11-10(8)14(18)7-3-5(25(19,20)21)1-2-6(7)13(11)17/h1-4H,16H2,(H,19,20,21)(H,22,23,24)
• InChI Key： WMDKSPBXMXOUNA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C(C3C=CC(=CC=3C(C=21)=O)S(=O)(=O)O)=O)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 460.88700
• Monoisotopic Mass: 460.88747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 186Ų

Experimental Properties

• PSA: 185.66000
• LogP: 4.04290